Cas no 374-42-5 (1,1,2,2-tetrafluoroethane-1-sulfonyl chloride)

• Product Name: 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride
• CAS No: 374-42-5
• MF: C₂HClF₄O₂S
• MW: 200.539752721786
• MDL: MFCD19200183
• CID: 1483288
• PubChem ID: 21498350
• Update Time: 2025-10-24

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 1,1,2,2-tetrafluoro-
• 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride
• 1,1,2,2-tetrafluoroethanesulfonyl chloride
• SCHEMBL11271020
• EN300-1989373
• 374-42-5
• DTXSID801268904
• 1,1,2,2-Tetrafluoroethanesulfonic acid chloride
• KNVMLYXDZUGCQJ-UHFFFAOYSA-N
• AKOS006333339

• MDL： MFCD19200183
• Inchi： 1S/C2HClF4O2S/c3-10(8,9)2(6,7)1(4)5/h1H
• InChI Key： KNVMLYXDZUGCQJ-UHFFFAOYSA-N
• SMILES： ClS(C(C(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 199.93223
• Monoisotopic Mass: 199.9321908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride

1,1,2,2-Tetrafluoroethane-1-sulfonyl Chloride (CAS No. 374-42-5)

1,1,2,2-Tetrafluoroethane-1-sulfonyl chloride, also known as sulfonyl chloride, is a highly reactive compound with the CAS number 374-42-5. This compound is widely recognized in the chemical industry for its versatility and unique chemical properties. Its structure consists of a sulfonyl group attached to a tetrafluoroethane moiety, making it a valuable intermediate in the synthesis of various chemical compounds. Recent studies have highlighted its potential applications in advanced materials science and pharmaceuticals.

The synthesis of 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride involves a multi-step process that typically begins with the fluorination of ethane derivatives. The introduction of fluorine atoms enhances the compound's stability and reactivity, making it suitable for use in various industrial applications. Researchers have recently explored the use of this compound in the development of high-performance polymers and surfactants, which are critical components in modern manufacturing processes.

In terms of physical properties, 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride is a colorless liquid with a high boiling point and excellent thermal stability. These characteristics make it ideal for use in demanding environments where traditional chemicals may fail. Recent advancements in analytical chemistry have enabled more precise characterization of this compound's molecular structure and reactivity under different conditions.

The application of sulfonyl chloride derivatives has expanded significantly in recent years. For instance, they are now being used as intermediates in the production of sulfonamides and sulfonate esters, which are essential components in pharmaceutical formulations. Additionally, their role in the synthesis of advanced coatings and adhesives has been well-documented in recent scientific literature.

One of the most promising areas of research involving 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride is its potential use in green chemistry initiatives. Scientists are exploring ways to utilize this compound to develop more sustainable chemical processes that minimize waste and reduce environmental impact. These efforts align with global trends toward more eco-friendly industrial practices.

In conclusion, 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride (CAS No. 374-42-5) is a versatile and valuable compound with a wide range of applications across multiple industries. Its unique chemical properties and adaptability make it an essential component in modern chemical synthesis. As research continues to uncover new uses and improve existing applications for this compound, its role in advancing science and technology is expected to grow even further.